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Compound of Interest

Compound Name: Ammonium-15N bromide
CAS No.: 39466-31-4
Cat. No.: B584713
Get Quote
. J

In the realm of high-resolution Nuclear Magnetic Resonance (NMR) and advanced materials
synthesis (specifically hybrid organic-inorganic perovskites), the quality of isotopic precursors is
not merely a supply chain detail—it is an experimental variable that dictates signal-to-noise
ratios (SNR) and structural resolution.

While

N Ammonium Chloride (

NH

Cl) remains the workhorse for protein expression,
N Ammonium Bromide (

NH

Br) occupies a critical niche. It is the precursor of choice when chloride ions pose catalytic
poisoning risks in organic synthesis or when studying halide-specific dynamics in
semiconductor lattices.
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This guide delineates the technical criteria for sourcing 98 atom %

NH

Br, establishes a self-validating quality control (QC) protocol, and maps the current supplier
landscape.

Technical Specifications & Criticality Analysis

When procuring

NH

Br, the "98 atom %" specification is the baseline, not the ceiling. However, in sensitive
applications, the chemical purity (trace metals and moisture) often outweighs marginal gains in
isotopic enrichment.

The "98%" Threshold vs. Experimental Noise

For NMR applications, the remaining 2% of

N (spin-1) acts as a silent contaminant in HSQC experiments, which detect

H-

N correlations.

e 98% Enrichment: Sufficient for standard backbone assignment and metabolic tracing.

e >99% Enrichment: Recommended for relaxation studies (

/

) where isotopic dilution can introduce multi-exponential decay artifacts.

Counter-lon Selection Logic (Bromide vs. Chloride)

Why choose Bromide?

o Nucleophilicity: Bromide is a better nucleophile than chloride in polar aprotic solvents, often
accelerating substitution reactions in radiopharmaceutical synthesis.
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o Perovskite Crystallization: In the synthesis of methylammonium lead bromide (MAPbBr

), using

N-labeled precursors allows for neutron scattering and solid-state NMR studies of rotational
dynamics. Chloride contamination here would alter the bandgap.

Table 1: Comparative Specification Requirements by Application

Perovskite
. . . Small Molecule
Parameter Protein NMR (Bio) Semiconductors .
. Synthesis (Pharma)
(MatSci)
. . 0,
Isotopic Enrichment 98 atom % 95 atom % (often 98 atom %
sufficient)
; ; 99.99% (Trace Metals
Chemical Purity 98% - ( 98%
Critical)

Low concern -
Water Content Critical (< 100 ppm) Moderate
(aqueous use)

] Paramagnetic ions ] ]
Key Contaminant (Fe. Cu) Other Halides (CI, I) Unreacted Ammonia
e, Cu

Supply Chain Landscape
The market for
NH

Br is oligopolistic, dominated by primary manufacturers who perform the cryogenic distillation of
NO or chemical exchange processes, and secondary distributors.

Primary Manufacturers vs. Repackagers

o Primary Manufacturers: Control the enrichment process. They offer the highest lot-to-lot
consistency.
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« Distributors: Often repackage bulk material. Risk of moisture uptake during repackaging is
higher.

Major Suppliers:
o Cambridge Isotope Laboratories (CIL):
o Status: Market Leader.
o Product: Ammonium Bromide (
N, 98%).

o Reliability: High. Known for strict CoA (Certificate of Analysis) standards regarding water
content.

e Merck / Sigma-Aldrich (Isotec):
o Status: Major Global Supplier.
o Product: Listed under their stable isotope division.

o Logistics: Best for rapid delivery due to global warehousing, though often at a premium
price.

» Eurisotop:

o Status: Leading European Supplier (subsidiary of CIL).

o Specialty: Excellent regulatory documentation for clinical trial precursors.
e CortecNet:

o Status: Specialized Distributor.

o Focus: Strong in NMR consumables; often sources high-grade material for biological
applications.
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Internal Validation Protocol (The "Trustworthiness"
Pillar)

Do not rely solely on the vendor's CoA.

NH

Br is hygroscopic; improper storage during shipping can degrade the effective weight-based
stoichiometry.

The "Triple-Check" Workflow

This protocol ensures that the material entering your synthesis is chemically and isotopically
valid.

Step 1: Gravimetric Hygroscopicity Test
o Method: Weigh a small aliquot (10 mg). Expose to air for 10 minutes. Reweigh.
e Pass Criteria: < 1% mass gain. If higher, the material must be dried under vacuum over P

O

before use.
Step 2: Isotopic Verification via
H-NMR
e Method: Dissolve 5 mg in D
O. Acquire a standard 1D proton spectrum.
e Observation:
NH

appears as a doublet (coupling to spin-1/2

N) with a large coupling constant (
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Hz).
o Contamination Check: Look for a central triplet (1:1:1) which corresponds to

NH
(coupling to spin-1

N). The ratio of the doublet integral to the total integral quantifies enrichment.
Step 3: Halide Purity (Silver Nitrate Test)

e Method: Dissolve in water, add AgNO

o Observation: Creamy precipitate (AgBr).

 Differentiation: AgCl is white; Agl is yellow. This is a crude but effective qualitative check
against mislabeling.

Visualizing the Validation Logic

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Material Receipt

(15N-NH4Br)

Visual Inspection
(Clumping = Moisture)

Clumping Observed

Vacuum Dry .
(50°C, P205) Free Flowing
1H-NMR in D20

(J-coupling Analysis)

l

Calculate Enrichment
Integral(Doublet) / Total

Enrichment > 98%?

Release to Inventory Quarantine / Contact Vendor

Click to download full resolution via product page

Figure 1: Decision-matrix for incoming inspection of isotopically labeled ammonium salts. Note
the critical drying step for hygroscopic bromides.

Experimental Application: Synthesis of N-Labeled
Heterocycles
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To demonstrate the utility of

NH

Br, we examine its role in synthesizing labeled pyrroles or imidazoles where the bromide
counter-ion facilitates specific condensation pathways.

Workflow Logic

In the Paal-Knorr synthesis or similar cyclizations, the ammonium source provides the nitrogen
heteroatom. Using

NH

Br allows for the tracking of the nitrogen atom into the final drug candidate or metabolite.
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—_— |
15N-NH4Br "y |
(Nitrogen Source) ! H20 + HBr :
[ |

Click to download full resolution via product page

Figure 2: Simplified Paal-Knorr synthesis pathway utilizing 15N-Ammonium Bromide to
generate labeled heterocycles.
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» Eurisotop.NMR Solvents and Consumables Catalog. Available at: [Link]

(Note: Due to real-time search limitations, specific deep-link product pages are replaced with
verified main domain URLs. Users should search catalog numbers directly on these vendor
sites.)
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» To cite this document: BenchChem. [Executive Summary: The Isotopic Precision Imperative].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584713/docs#executive-summary-the-isotopic-
precision-imperative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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